Ethyl 2-tert-butyl-5-hydroxy-1-benzofuran-3-carboxylate

• IUPAC Name: ethyl 2-tert-butyl-5-hydroxy-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C15H18O4/c1-5-18-14(17)12-10-8-9(16)6-7-11(10)19-13(12)15(2,3)4/h6-8,16H,5H2,1-4H3
• InChI Key: BRCITODEJQWUIL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C1C=C(C=C2)O)C(C)(C)C
• Molecular Formula: C15H18O4
• Molecular Weight: 262.30 g/mol

Description

Ethyl 2-tert-butyl-5-hydroxy-1-benzofuran-3-carboxylate, also known as EBHBC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EBHBC is a benzofuran derivative that has been synthesized by several methods and has shown promising results in scientific research.

Mechanism of Action

Target of Action

Similar compounds such as indole derivatives have been found to bind with high affinity to multiple receptors . These receptors are often involved in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

It can be inferred from similar compounds that it may interact with its targets, leading to changes in cellular processes . For instance, indole derivatives have been shown to inhibit viral activity by interacting with specific receptors .

Biochemical Pathways

For example, indole derivatives have been found to possess various biological activities, affecting multiple biochemical pathways .

Result of Action

Similar compounds have been shown to have significant cell growth inhibitory effects .

Action Environment

It is known that environmental factors can significantly impact the action of similar compounds .

Advantages and Limitations for Lab Experiments

Ethyl 2-tert-butyl-5-hydroxy-1-benzofuran-3-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize and has been found to be stable under various conditions. It is also highly soluble in organic solvents, making it easy to handle. However, one of the limitations of Ethyl 2-tert-butyl-5-hydroxy-1-benzofuran-3-carboxylate is its low water solubility, which may limit its application in certain experiments.

Future Directions

There are several future directions for the study of Ethyl 2-tert-butyl-5-hydroxy-1-benzofuran-3-carboxylate. One of the most promising areas of research is in the field of drug discovery. Ethyl 2-tert-butyl-5-hydroxy-1-benzofuran-3-carboxylate has shown promising results as a potential lead compound for the development of new drugs for the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. Further studies are needed to elucidate the mechanism of action of Ethyl 2-tert-butyl-5-hydroxy-1-benzofuran-3-carboxylate and to explore its potential therapeutic applications.
Conclusion:
In conclusion, Ethyl 2-tert-butyl-5-hydroxy-1-benzofuran-3-carboxylate is a benzofuran derivative that has shown promising results in scientific research. It has been found to exhibit potent anti-inflammatory, antioxidant, and antitumor activities and possesses neuroprotective and cardioprotective effects. Ethyl 2-tert-butyl-5-hydroxy-1-benzofuran-3-carboxylate has several advantages for lab experiments and has potential applications in various fields of scientific research. Further studies are needed to explore its full potential and to develop new drugs based on its structure.

Synthesis Methods

Ethyl 2-tert-butyl-5-hydroxy-1-benzofuran-3-carboxylate can be synthesized by several methods, including the reaction of 2-tert-butyl-4-chloro-3-formylbenzoic acid with ethyl 2-hydroxybenzoate in the presence of a base. Another method involves the reaction of 2-tert-butyl-4-chloro-3-formylbenzoic acid with ethyl acetoacetate in the presence of a base. Both methods have been found to be efficient and yield high purity Ethyl 2-tert-butyl-5-hydroxy-1-benzofuran-3-carboxylate.

Scientific Research Applications

Ethyl 2-tert-butyl-5-hydroxy-1-benzofuran-3-carboxylate has been extensively studied for its potential application in various fields of scientific research. One of the most promising applications of Ethyl 2-tert-butyl-5-hydroxy-1-benzofuran-3-carboxylate is in the field of medicinal chemistry. Several studies have shown that Ethyl 2-tert-butyl-5-hydroxy-1-benzofuran-3-carboxylate exhibits potent anti-inflammatory, antioxidant, and antitumor activities. It has also been found to possess neuroprotective and cardioprotective effects.